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Asteltoxin Asteltoxin Asteltoxin is a mycotoxin originally isolated from Aspergillus that has been shown to inhibit mitochondrial oxidative phoshorphorylation. It also inhibits the ATPase activity of BF1 from E. coli (Kd = 8 µM).
Brand Name: Vulcanchem
CAS No.: 79663-49-3
VCID: VC0162491
InChI: InChI=1S/C23H30O7/c1-6-18-23(4,26)22(3)20(25)16(29-21(22)30-18)12-10-8-7-9-11-15-14(2)17(27-5)13-19(24)28-15/h7-13,16,18,20-21,25-26H,6H2,1-5H3/b8-7+,11-9+,12-10+/t16-,18-,20+,21+,22+,23+/m1/s1
SMILES: CCC1C(C2(C(C(OC2O1)C=CC=CC=CC3=C(C(=CC(=O)O3)OC)C)O)C)(C)O
Molecular Formula: C23H30O7
Molecular Weight: 418.5 g/mol

Asteltoxin

CAS No.: 79663-49-3

Reference Standards

VCID: VC0162491

Molecular Formula: C23H30O7

Molecular Weight: 418.5 g/mol

Asteltoxin - 79663-49-3

CAS No. 79663-49-3
Product Name Asteltoxin
Molecular Formula C23H30O7
Molecular Weight 418.5 g/mol
IUPAC Name 6-[(1E,3E,5E)-6-[(2R,3R,3aR,4R,5R,6aS)-2-ethyl-3,4-dihydroxy-3,3a-dimethyl-2,4,5,6a-tetrahydrofuro[2,3-b]furan-5-yl]hexa-1,3,5-trienyl]-4-methoxy-5-methylpyran-2-one
Standard InChI InChI=1S/C23H30O7/c1-6-18-23(4,26)22(3)20(25)16(29-21(22)30-18)12-10-8-7-9-11-15-14(2)17(27-5)13-19(24)28-15/h7-13,16,18,20-21,25-26H,6H2,1-5H3/b8-7+,11-9+,12-10+/t16-,18-,20+,21+,22+,23+/m1/s1
Standard InChIKey GPXPJKFETRLRAS-AHUKKWBBSA-N
Isomeric SMILES CC[C@@H]1[C@]([C@]2([C@H]([C@H](O[C@H]2O1)/C=C/C=C/C=C/C3=C(C(=CC(=O)O3)OC)C)O)C)(C)O
SMILES CCC1C(C2(C(C(OC2O1)C=CC=CC=CC3=C(C(=CC(=O)O3)OC)C)O)C)(C)O
Canonical SMILES CCC1C(C2(C(C(OC2O1)C=CC=CC=CC3=C(C(=CC(=O)O3)OC)C)O)C)(C)O
Description Asteltoxin is a mycotoxin originally isolated from Aspergillus that has been shown to inhibit mitochondrial oxidative phoshorphorylation. It also inhibits the ATPase activity of BF1 from E. coli (Kd = 8 µM).
Synonyms 6-[(1E,3E,5E)-6-[(2R,3R,3aR,4R,5R,6aS)-5-ethylhexahydro-3,4-dihydroxy-3a,4-dimethylfuro[2,3-b]furan-2-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-2H-pyran-2-one
Reference 1.Schreiber, S.L. and Satake, K. Total synthesis of (±)-asteltoxin. Journal of the American Chemical Society 106, 4186-4188 (1984).
PubChem Compound 6438150
Last Modified Nov 11 2021
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